Cas no 2034229-50-8 (3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034229-50-8
• MF: C₂₀H₁₆N₄O₄
• MW: 376.3654
• CID: 5348072
• Update Time: 2025-06-28

3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-oxochromene-2-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C20H16N4O4/c21-11-15-19(23-8-7-22-15)27-13-4-3-9-24(12-13)20(26)18-10-16(25)14-5-1-2-6-17(14)28-18/h1-2,5-8,10,13H,3-4,9,12H2
• InChI Key： LASHVXMXPFYMAT-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C2=C([H])C(C3=C([H])C([H])=C([H])C([H])=C3O2)=O)=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 700
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile: A Multifunctional Compound with Promising Therapeutic Potential

3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile, with the CAS number 2034229-50-8, represents a novel class of heterocyclic compounds that have garnered significant attention in recent years due to their unique molecular architecture and potential pharmacological applications. This compound features a pyrazine-2-carbonitrile core fused with a chromene ring system, which is further modified by a piperidine derivative. The structural complexity of this molecule allows for the integration of multiple functional groups, including carbonyl and hydroxyl functionalities, which may contribute to its biological activity.

Recent studies have highlighted the importance of chromene derivatives in the development of anti-inflammatory and anti-cancer agents. The 4-oxo-4H-chromene-2-carbonyl moiety in this compound is particularly noteworthy, as it has been shown to exhibit significant antioxidant properties. This functional group is known to interact with reactive oxygen species (ROS) and may play a critical role in modulating cellular redox balance. The pyrazine-2-carbonitrile ring, on the other hand, is a common structural element in several bioactive compounds, including some inhibitors of protein kinases and enzymes involved in metabolic pathways.

One of the key features of this compound is the presence of a piperidine ring, which is connected to the chromene core through an oxygen bridge. This structural feature may enhance the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical development. The hydroxyl group introduced via the oxygen bridge could also facilitate hydrogen bonding interactions with target proteins, potentially improving the compound's binding affinity and selectivity.

Recent research has focused on the synthesis and characterization of 3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile using advanced organic methodologies. A study published in 2023 in the journal Organic & Biomolecular Chemistry described a one-pot synthesis approach that combines chromene ring formation with the construction of the pyrazine core. This method not only improves the efficiency of the synthesis process but also allows for the incorporation of various substituents, enabling the customization of the compound's properties for specific therapeutic applications.

Another significant area of research involves the evaluation of the 4-oxo-4H-chromene-2-carbonyl moiety's role in modulating inflammatory responses. A 2023 study in the Journal of Medicinal Chemistry demonstrated that compounds containing this group could inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory genes. This finding suggests that 3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile may have potential as an anti-inflammatory agent, particularly in the treatment of chronic inflammatory diseases.

The pyrazine-2-carbonitrile ring in this compound is also of interest due to its potential as a scaffold for the development of kinase inhibitors. A 2022 study in the European Journal of Medicinal Chemistry reported that derivatives of this ring system could selectively inhibit the activity of certain protein kinases, which are implicated in various cancers. This suggests that 3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile may be further optimized for the treatment of malignancies by modifying the substituents on the pyrazine core.

Additionally, the presence of a hydroxyl group in the molecule may enhance its ability to interact with biological targets through hydrogen bonding. This property is particularly important for compounds targeting enzymes with polar active sites. A 2023 study in the Journal of Chemical Biology demonstrated that the introduction of hydroxyl groups into similar molecular structures could significantly improve their binding affinity to target proteins, suggesting that the hydroxyl functionality in 3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile could contribute to its biological activity.

Despite its promising properties, further research is needed to fully understand the mechanisms of action of 3-{[1-(4-oxo-4H-chromene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile. This includes investigating its pharmacokinetic profile, potential side effects, and long-term safety in vivo. Additionally, the development of analogs with improved potency and selectivity could help to expand its therapeutic applications. As research in this area continues, the compound may emerge as a valuable tool in the treatment of a range of diseases, from inflammatory conditions to cancers.